Cas no 92569-01-2 (Saframycin H)

Saframycin H structure
Saframycin H structure
Product name:Saframycin H
CAS No:92569-01-2
MF:C32H36N4O9
MW:620.649648666382
CID:809885
PubChem ID:3086352

Saframycin H Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,N-[(7-cyano-1,5,6,7,9,10,13,14,14a,15-decahydro-2,11-dimethoxy-3,12,16-trimethyl-1,4,10,13-tetraoxo-6,15-imino-4H-isoquino[3,2-b][3]benzazocin-9-yl)methyl]-2-hydroxy-2-methyl-4-oxo-(9CI)
    • saframycin H
    • Pentanamide, N-((7-cyano-1,5,6,7,9,10,13,14,14a,15-decahydro-2,11-dimethoxy-3,12,16-trimethyl-1,4,10,13-tetraoxo-6,15-imino-4H-isoquino(3,2-b)(3)benzazocin-9-yl)methyl)-2-hydroxy-2-methyl-4-oxo-
    • DTXSID20919105
    • N-[(7-Cyano-2,11-dimethoxy-3,12,16-trimethyl-1,4,10,13-tetraoxo-1,5,6,7,9,10,13,14,14a,15-decahydro-4H-6,15-epiminoisoquinolino[3,2-b][3]benzazocin-9-yl)methyl]-2-hydroxy-2-methyl-4-oxopentanimidic acid
    • 92569-01-2
    • 25-Dihydro-25-beta-ketopropylsaframycin A
    • Saframycin H
    • Inchi: 1S/C32H36N4O9/c1-13(37)10-32(4,43)31(42)34-12-21-22-16(25(38)14(2)29(44-6)27(22)40)9-19-24-23-17(26(39)15(3)30(45-7)28(23)41)8-18(35(24)5)20(11-33)36(19)21/h18-21,24,43H,8-10,12H2,1-7H3,(H,34,42)/t18-,19-,20?,21-,24-,32?/m0/s1
    • InChI Key: PYOFDRKUKHPATO-JLUOOAMSSA-N
    • SMILES: O=C1C(=C(C)C(C2=C1[C@@H]1[C@@H]3CC4C(C(C)=C(C(C=4[C@H](CNC(C(C)(CC(C)=O)O)=O)N3C(C#N)[C@H](C2)N1C)=O)OC)=O)=O)OC

Computed Properties

  • Exact Mass: 620.24822874g/mol
  • Monoisotopic Mass: 620.24822874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 7
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 183

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